Cas no 2790-09-2 (4,6-Dimethylisophthalic acid)

• Product Name: 4,6-Dimethylisophthalic acid
• CAS No: 2790-09-2
• MF: C₁₀H₁₀O₄
• MW: 194.1840
• MDL: MFCD00230851
• CID: 914943
• PubChem ID: 253661833
• Update Time: 2025-05-19

4,6-Dimethylisophthalic acid Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethylisophthalic acid
• 2,4-Dimethyl-isophthalsaeure
• 4,6-dimethyl-1,3-benzenedicarboxylic acid
• 4,6-Dimethylbenzol-1,3-dicarbonsaeure
• 4,6-dimethyl-isophthalic acid
• 4,6-Dimethyl-isophthalsaeure
• 4,6-dimethylbenzene-1,3-dicarboxylic acid
• NSC231476
• 4.6-Dimethylisophthalsaure
• D4377
• 4,6-Dimethylisophthalic acid

• MDL： MFCD00230851
• Inchi： 1S/C10H10O4/c1-5-3-6(2)8(10(13)14)4-7(5)9(11)12/h3-4H,1-2H3,(H,11,12)(H,13,14)
• InChI Key： HAYIPGIFANTODX-UHFFFAOYSA-N
• SMILES： O([H])C(C1C([H])=C(C(=O)O[H])C(C([H])([H])[H])=C([H])C=1C([H])([H])[H])=O

Computed Properties

• Exact Mass: 194.05800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Topological Polar Surface Area: 74.6

Experimental Properties

• Density: 1.2534 (rough estimate)
• Melting Point: 298°C(lit.)
• Boiling Point: 290.62°C (rough estimate)
• Refractive Index: 1.5430 (estimate)
• PSA: 74.60000
• LogP: 1.69980

4,6-Dimethylisophthalic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4,6-Dimethylisophthalic acid

4,6-Dimethylisophthalic Acid (CAS No. 2790-09-2): Properties, Applications, and Market Insights

4,6-Dimethylisophthalic acid (CAS No. 2790-09-2) is a key organic compound widely used in the synthesis of high-performance polymers, specialty chemicals, and advanced materials. With its unique structural properties, this aromatic dicarboxylic acid derivative has gained significant attention in industries such as pharmaceuticals, coatings, and polymer science. The growing demand for heat-resistant polymers and eco-friendly materials has further boosted its relevance in modern applications.

The chemical structure of 4,6-dimethylisophthalic acid features two carboxyl groups and two methyl substituents on the benzene ring, making it a versatile building block for polyester resins, liquid crystal polymers (LCPs), and other high-value intermediates. Researchers and manufacturers often search for "4,6-dimethylisophthalic acid synthesis" or "CAS 2790-09-2 suppliers" to explore its commercial and R&D potential. Recent studies highlight its role in developing sustainable packaging materials, aligning with global trends toward green chemistry solutions.

In the pharmaceutical sector, 4,6-dimethylisophthalic acid serves as a precursor for drug intermediates, particularly in the design of bioactive molecules. Its stability and reactivity make it suitable for constructing complex molecular frameworks. Additionally, the compound's compatibility with metal-organic frameworks (MOFs) has opened new avenues in catalysis and gas storage applications, addressing pressing industrial challenges.

The market for 4,6-dimethylisophthalic acid is expanding, driven by innovations in high-temperature polymers and electronic materials. Companies frequently inquire about "4,6-dimethylisophthalic acid price trends" or "CAS 2790-09-2 technical data" to optimize their supply chains. Regulatory compliance, such as REACH and FDA approvals, further ensures its safe use across global markets. As industries prioritize energy-efficient production, this compound’s role in lightweight and durable materials continues to grow.

From a research perspective, 4,6-dimethylisophthalic acid is instrumental in advancing supramolecular chemistry and nanotechnology. Its derivatives are explored for optical materials and sensors, reflecting interdisciplinary applications. Environmental considerations also favor its adoption, as it contributes to low-VOC coatings and recyclable polymers. For laboratories and manufacturers, queries like "4,6-dimethylisophthalic acid solubility" or "2790-09-2 safety data" remain critical for operational efficiency.

Future prospects for 4,6-dimethylisophthalic acid include its integration into biodegradable plastics and smart materials, responding to consumer demands for sustainability. With ongoing R&D, its applications in 3D printing resins and advanced composites are expected to rise. The compound’s balance of performance and environmental safety positions it as a cornerstone in next-generation chemical innovations.